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Compound of Interest

Compound Name: (R)-Dtbm-segphos

Cat. No.: B3421172 Get Quote

(R)-(-)-5,5′-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-4,4′-bi-1,3-benzodioxole,

commonly known as (R)-DTBM-SEGPHOS, is a commercially available chiral phosphine ligand

widely utilized in asymmetric catalysis. Its bulky 3,5-di-tert-butyl-4-methoxyphenyl substituents

create a unique steric and electronic environment that often leads to high enantioselectivity in a

variety of chemical transformations. This technical guide provides an in-depth overview of its

commercial availability, key properties, and applications, with a focus on experimental protocols

for researchers, scientists, and drug development professionals.

Commercial Availability
(R)-DTBM-SEGPHOS is readily available from several major chemical suppliers. The following

table summarizes the offerings from prominent vendors, though availability and pricing are

subject to change. It is recommended to consult the suppliers' websites for the most current

information.
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Supplier Product Number(s)
Purity/Grades
Offered

Notes

Sigma-Aldrich (Merck) 692484 Not specified

Sold in collaboration

with Takasago

International

Corporation for

research purposes.

TCI Chemicals D4501 >99.0% (HPLC)
Available in various

quantities.[1][2][3]

ChemicalBook CB91180975 Not specified

Lists multiple

suppliers and pricing

information.[4]

Strem Chemicals 15-0066 min. 98%

Physicochemical Properties
The key physicochemical properties of (R)-DTBM-SEGPHOS are summarized in the table

below.

Property Value Reference

CAS Number 566940-03-2 [4]

Molecular Formula C₇₄H₁₀₀O₈P₂ [4]

Molecular Weight 1179.53 g/mol

Appearance
Off-white to light yellow powder

or crystals
[3][4]

Melting Point 126-128 °C [4]

Storage

2-8°C, under inert atmosphere

(e.g., Nitrogen), protected from

light

[4]
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Applications in Asymmetric Catalysis
(R)-DTBM-SEGPHOS has proven to be a highly effective ligand in a range of metal-catalyzed

asymmetric reactions. Its pronounced catalytic activity and the high enantioselectivities

achieved are attributed to its significant steric bulk and electron-rich nature.[5] Some notable

applications include:

Palladium-Catalyzed Reactions: It is used in the kinetic resolution of tertiary propargylic

alcohols and the γ-arylation of β,γ-unsaturated ketones.[4][6]

Copper-Catalyzed Reactions: This ligand is employed in enantioselective 1,2- and 1,4-

reductions of ketones and α,β-unsaturated esters, as well as in Mannich-type reactions and

aldol-type reactions.[4][7]

Rhodium-Catalyzed Reactions: (R)-DTBM-SEGPHOS is utilized in intramolecular

hydroacylation and [2+2+2] cycloadditions.[4]

Gold-Catalyzed Reactions: It is a reactant in the synthesis of gold-diphosphine complexes

used as catalysts.[4]

The unique structure of (R)-DTBM-SEGPHOS allows for an extensive network of weak, non-

covalent interactions between the catalyst and the substrate, which is believed to be crucial for

its high performance, mimicking enzymatic transformations.[8]

Experimental Protocols
Synthesis of [(R)-DTBM-SEGPHOS]NiCl₂
This protocol describes the synthesis of a nickel(II) chloride complex of (R)-DTBM-SEGPHOS,

a precursor for various catalytic applications.[9][10]

Materials:

(R)-DTBM-SEGPHOS (1.00 g, 0.85 mmol)

NiCl₂ (110 mg, 0.85 mmol)

Acetonitrile (anhydrous, 15 mL for reaction, plus additional for washing)
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Celite®

Dichloromethane (anhydrous)

Nitrogen gas

Procedure:

An oven-dried 25 mL round-bottomed flask equipped with a magnetic stir bar is charged with

(R)-DTBM-SEGPHOS and NiCl₂.

Acetonitrile (15 mL) is added to the flask.

A reflux condenser is attached, and the system is purged with nitrogen for 5 minutes, then

maintained under a nitrogen atmosphere (e.g., with a balloon).

The mixture is heated to reflux in an oil bath and stirred for 16 hours.

A filter funnel is prepared with a pad of Celite® wetted with acetonitrile.

The warm reaction mixture is poured over the Celite® pad. The Celite® is then carefully

washed with additional acetonitrile until all the color has passed through into the collection

flask.

The filtrate is concentrated under reduced pressure using a rotary evaporator.

The resulting solid is dissolved in dichloromethane, transferred to a vial, and the solvent is

removed again by rotary evaporation.

The solid is broken up with a spatula and dried under high vacuum for 4 hours to yield the

dark green-black powder of [(R)-DTBM-SEGPHOS]NiCl₂.

Copper-Catalyzed Asymmetric Hydrosilylation of a
Ketone
This protocol details the use of a copper-(R)-DTBM-SEGPHOS complex for the

enantioselective reduction of a ketone.[7]
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Materials:

CuCl (1.5 mg, 0.015 mmol, 1.0 mol%)

NaO-t-Bu (1.4 mg, 0.015 mmol, 1.0 mol%)

(R)-DTBM-SEGPHOS (0.88 mg, 7.5 x 10⁻⁴ mmol, 0.05 mol%)

Toluene (anhydrous, 1.5 mL)

Polymethylhydrosiloxane (PMHS) (0.39 mL, 6.0 mmol)

Methyl-4-oxo-4-phenylbutanoate (0.26 mL, 1.50 mmol)

t-BuOH (80 µL, 1.50 mmol)

Tetrahydrofuran (THF, anhydrous, 1.5 mL)

2.5 M aqueous KF solution

Diethyl ether (Et₂O)

Brine

Anhydrous MgSO₄

Procedure:

In a glovebox, a flame-dried 10 mL round-bottomed flask with a stir bar is charged with CuCl,

NaO-t-Bu, (R)-DTBM-SEGPHOS, and toluene.

The mixture is stirred at room temperature for 30 minutes.

The flask is cooled to -78 °C, and PMHS is added. The mixture is stirred for an additional 15

minutes.

In a separate flask, the ketone substrate (methyl-4-oxo-4-phenylbutanoate) and t-BuOH are

dissolved in THF and cooled to -78 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b3421172?utm_src=pdf-body
https://www.benchchem.com/product/b3421172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ketone solution is transferred to the catalyst mixture via cannula.

The reaction progress is monitored by Thin Layer Chromatography (TLC).

Upon completion (approximately 2 hours), the reaction is quenched by adding the aqueous

KF solution and Et₂O, and the mixture is stirred vigorously for 3 hours.

The layers are separated, and the aqueous phase is extracted three times with Et₂O.

The combined organic extracts are washed with brine and dried over anhydrous MgSO₄.

The solvent is removed under reduced pressure, and the crude product is purified by silica

gel chromatography.

Visualizations
Catalytic Cycle for Ni-Catalyzed Reaction
The following diagram illustrates a proposed catalytic cycle for the reaction of an N-acyl-1,3-

thiazinane-2-thione with an electrophile, catalyzed by a Nickel complex of (R)-DTBM-
SEGPHOS.[9]
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Caption: Proposed catalytic cycle for a Nickel-(R)-DTBM-SEGPHOS catalyzed reaction.

Experimental Workflow for Synthesis and Purification
This diagram outlines the general workflow for the synthesis and purification of a metal

complex with (R)-DTBM-SEGPHOS, as described in the experimental protocols.
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Caption: General workflow for the synthesis and purification of a metal-(R)-DTBM-SEGPHOS
complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3421172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

